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Compound of Interest

Compound Name: Dimethyl diacetyl cystinate

Cat. No.: B1670672

Abstract

Dimethyl diacetyl cystinate is a disulfide-linked L-cysteine derivative noted for its potential
applications in biochemical and proteomics research. This document provides a technical
overview of its properties and known applications based on currently available information.
While often cited in product literature for proteomics, detailed experimental protocols and
guantitative data in mainstream proteomics applications such as protein cross-linking for mass
spectrometry are not extensively documented in publicly accessible scientific literature. This
guide summarizes the existing knowledge on dimethyl diacetyl cystinate, including its
chemical properties and established biological activities, to inform researchers, scientists, and
drug development professionals of its potential utility and current limitations.

Introduction

Dimethyl diacetyl cystinate, also known as N,N'-diacetyl-L-cystine dimethyl ester, is a
chemical compound derived from the amino acid L-cysteine. Its structure features a disulfide
bond, which is a key functional group in various biological and chemical processes. This
disulfide linkage makes it a subject of interest for applications involving redox biology and
protein chemistry.[1][2] While marketed by several chemical suppliers for "proteomics
research," its specific, documented uses within this field are not as widespread as those of
more common reagents.

Chemical Properties
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A clear understanding of the chemical properties of dimethyl diacetyl cystinate is essential for
its application in any research context.

Property Value Reference
Chemical Formula C12H20N206S:2 [2]
Molecular Weight 352.42 g/mol [2]
CAS Number 32381-28-5 2]

A disulfide-linked dimer of N-
Structure ] [1]
acetyl-L-cysteine methyl ester.

Contains a reactive disulfide
Key Feature [1]
bond.

Applications in Research

The applications of dimethyl diacetyl cystinate span from cell biology to potential, though not
extensively detailed, uses in protein science.

Modulation of Cellular Signaling Pathways

A significant body of research points to the role of dimethyl diacetyl cystinate as a modulator
of the NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.
It has been shown to inhibit the nuclear translocation of NF-kB, a key transcription factor
involved in inflammatory responses. This biological activity suggests its potential use as a tool
compound in studies of inflammation and immune responses.

The proposed mechanism of action involves the alteration of the intracellular redox state, which
in turn affects the DNA-binding activity of NF-kB.
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Caption: Proposed mechanism of NF-kB inhibition by Dimethyl Diacetyl Cystinate.

Protein Labeling and Structural Analysis

Given its cysteine-based structure, dimethyl diacetyl cystinate has been suggested for use in
labeling cysteine residues within proteins.[2] This application would be relevant for structural
biology, where the modification of specific amino acids can help in elucidating protein structure
and function. However, specific protocols for this application, including reaction conditions and
efficiency, are not readily available in peer-reviewed literature.

The workflow for such an application would theoretically involve the reaction of the compound
with free sulfhydryl groups on a protein, leading to the formation of a mixed disulfide.
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Caption: Theoretical workflow for protein labeling using Dimethyl Diacetyl Cystinate.

Experimental Protocols

A significant challenge in providing a technical guide for dimethyl diacetyl cystinate is the
absence of detailed, validated experimental protocols for its use in proteomics. While the
theoretical applications are plausible, the lack of published methods makes it difficult to provide
specific guidance on concentrations, buffer conditions, reaction times, and downstream
analysis for applications like protein cross-linking or quantitative proteomics.

Researchers interested in using this compound are advised to perform initial pilot studies to
determine optimal conditions for their specific protein or system of interest.

Quantitative Data

Consistent with the lack of detailed protocols, there is no substantial body of quantitative data
available in the public domain regarding the use of dimethyl diacetyl cystinate in proteomics.
For instance, data on cross-linking efficiency, the identification of cross-linked peptides by mass
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spectrometry, or its performance in quantitative protein analysis are not found in published
research.

Conclusion and Future Outlook

Dimethyl diacetyl cystinate is a chemical compound with a clear biological activity as an NF-
KB inhibitor. Its potential in proteomics, particularly for cysteine labeling and the study of protein
disulfide bonds, is suggested by its chemical structure and by chemical suppliers. However, the
lack of detailed, peer-reviewed literature on its application in proteomics means that its utility in
this field remains largely exploratory.

For researchers and drug development professionals, dimethyl diacetyl cystinate may be a
valuable tool for studying cellular signaling pathways related to inflammation. Its application in
core proteomics techniques, however, would require significant methods development and
validation. Future research is needed to establish detailed protocols and demonstrate the
guantitative capabilities of this reagent in proteomics workflows. Until such data becomes
available, its use in this domain should be considered investigational.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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